Cas no 869943-82-8 ((Butan-2-yl)[(2-ethoxyphenyl)methyl]amine)

• Product Name: (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine
• CAS No: 869943-82-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD07405447
• CID: 4717983
• Update Time: 2025-05-20

(Butan-2-yl)[(2-ethoxyphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine
• N-[(2-ethoxyphenyl)methyl]butan-2-amine

• MDL： MFCD07405447
• Inchi： 1S/C13H21NO/c1-4-11(3)14-10-12-8-6-7-9-13(12)15-5-2/h6-9,11,14H,4-5,10H2,1-3H3
• InChI Key： KMGHXUSBVKMPAY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine

Introduction to (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine (CAS No. 869943-82-8)

(Butan-2-yl)[(2-ethoxyphenyl)methyl]amine, with the CAS number 869943-82-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a butan-2-yl group, a 2-ethoxyphenyl group, and an amine functional group. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine is C₁₃H₁₉NO₂, and its molecular weight is approximately 217.30 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic amine odor. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical reactions and analytical techniques.

In recent years, (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine has been the subject of numerous studies due to its potential biological activities. One of the key areas of interest is its role as a ligand in receptor binding studies. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a valuable tool for investigating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine exhibits selective binding to serotonin receptors, which are implicated in mood regulation and cognitive function.

Beyond its potential therapeutic applications, (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its amine functional group can undergo various chemical transformations, such as acylation, alkylation, and condensation reactions, which are essential steps in the synthesis of pharmaceuticals and fine chemicals. Additionally, the compound's stability under different reaction conditions makes it a reliable starting material for multi-step synthetic processes.

The safety profile of (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine has been extensively evaluated to ensure its safe handling and use in laboratory settings. According to safety data sheets (SDS), this compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to minimize exposure risks. Furthermore, proper disposal methods should be followed to prevent environmental contamination.

In conclusion, (Butan-2-yl)[(2-ethoxyphenyl)methyl]amine (CAS No. 869943-82-8) is a multifaceted compound with significant potential in both research and industrial applications. Its unique molecular structure and chemical properties make it an important molecule for further investigation in areas such as drug discovery, receptor biology, and synthetic chemistry. As research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges.